Cas no 2228518-89-4 (1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol)

• Product Name: 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol
• CAS No: 2228518-89-4
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• CID: 6052499
• PubChem ID: 165686717
• Update Time: 2025-06-08

1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol
• EN300-1951660
• 1-{2-[4-(trifluoromethyl)phenyl]propyl}cyclopropan-1-ol
• 2228518-89-4

• Inchi： 1S/C13H15F3O/c1-9(8-12(17)6-7-12)10-2-4-11(5-3-10)13(14,15)16/h2-5,9,17H,6-8H2,1H3
• InChI Key： VGNJZKGYMHDSBM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)CC1(CC1)O)(F)F

Computed Properties

• Exact Mass: 244.10749958g/mol
• Monoisotopic Mass: 244.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol

Introduction to 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol (CAS No. 2228518-89-4)

1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol (CAS No. 2228518-89-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol is notable for its cyclopropane ring and the trifluoromethyl-substituted phenyl group. These features contribute to its stability and reactivity, making it an attractive candidate for drug design. The cyclopropane ring, known for its high strain energy, can influence the compound's conformational flexibility and binding properties. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule.

The synthesis of 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol typically involves several steps, including the formation of the cyclopropane ring and the introduction of the trifluoromethyl-substituted phenyl group. One common approach is to start with a suitable alkene or alkyne precursor and use a cyclopropanation reaction to form the cyclopropane ring. Subsequent functionalization steps can then introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of biological activity, 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol has shown promising results in various assays. Studies have demonstrated its potential as a modulator of specific protein targets involved in disease pathways. For instance, it has been evaluated for its ability to inhibit enzymes such as kinases and proteases, which are key players in many pathological processes. Additionally, preliminary data suggest that this compound may have anti-inflammatory and anti-cancer properties, making it a valuable lead for further drug development.

The pharmacokinetic profile of 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol is another critical aspect of its evaluation. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its therapeutic potential. The presence of the trifluoromethyl group has been shown to improve metabolic stability and reduce clearance rates, which can lead to better bioavailability and longer half-life in vivo. These characteristics are essential for developing effective drug candidates.

Clinical trials are an essential step in translating laboratory findings into practical medical applications. While 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol is still in the early stages of preclinical development, preliminary studies have provided valuable insights into its safety and efficacy. Preclinical models have shown that this compound exhibits favorable toxicity profiles and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and support further investigation into its potential as a therapeutic agent.

The future prospects for 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol are promising. Ongoing research aims to refine its chemical structure through structure-activity relationship (SAR) studies to optimize its pharmacological properties. Additionally, efforts are being made to develop more efficient synthetic routes to scale up production for clinical trials. Collaborations between academic institutions and pharmaceutical companies are crucial in advancing this compound from bench to bedside.

In conclusion, 1-{2-4-(trifluoromethyl)phenylpropyl}cyclopropan-1-ol (CAS No. 2228518-89-4) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its favorable biological activities, pharmacokinetic properties, and safety profile make it an attractive candidate for further development as a therapeutic agent. Continued research and collaboration will be essential in realizing its full potential in treating various diseases.